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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium mesoxalate trihydrate, also known as calcium ketomalonate trihydrate or mesoxalic
acid calcium salt trinydrate, is a compound with emerging interest in the fields of immunology
and metabolic disease research. Preclinical studies have suggested its potential as a B-cell
proliferation agent and an anti-diabetic compound. This technical guide provides a
comprehensive review of the available literature on calcium mesoxalate trihydrate, focusing
on its chemical properties, biological activities, and the experimental protocols used in its
evaluation.

Chemical Properties
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Property Value Source

Ketomalonic acid calcium
trihydrate, Mesoxalic acid

Synonyms ) ) ] N/A
calcium salt trihydrate, Calcium

ketomalonate trihydrate

Molecular Formula C3H2Ca06-3H20 N/A

Molecular Weight 228.17 g/mol [1]
White to almost white powder

Appearance [1]
or crystal

Solubility Low solubility in water. [1]

Biological Activity
B-Cell Proliferation

Calcium mesoxalate trihydrate has been reported to promote the proliferation of B cells.[2][3]
However, detailed experimental protocols and the underlying signaling pathways for this activity
are not extensively described in the currently available public literature.

Anti-Diabetic Activity

Early studies have indicated that calcium mesoxalate possesses anti-diabetic properties.
Research in alloxan-induced diabetic animal models has shown that oral administration of
calcium mesoxalate can lead to a reduction or normalization of urinary sugar levels and a
decrease in blood sugar.[2][3] This effect is believed to be linked to the function of the pancreas
and an increase in carbohydrate utilization.[2]

Experimental Protocols
Synthesis of Calcium Mesoxalate Trihydrate

Detailed experimental protocols for the synthesis of calcium mesoxalate trihydrate are not
readily available in the reviewed literature. While general methods for the preparation of
ketomalonic acid compounds exist, a specific and reproducible protocol for the trihydrate salt of
calcium mesoxalate could not be identified.
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In-Vivo Anti-Diabetic Assays

The following experimental outlines are based on a 1955 study by Kobayashi et al.,
investigating the anti-diabetic activity of calcium mesoxalate in alloxan-induced diabetic rabbits
and dogs.[2]

1. Oral Carbohydrate Tolerance Test
o Animal Model: Alloxan-induced diabetic rabbits.

e Housing: Animals are housed in metabolic cages to allow for daily urine collection and
analysis of sugar content.

o Diet: A standardized diet with a known carbohydrate content (e.g., 300g of bean curd residue
and 100g of carrots, equivalent to 27g of carbohydrate) is provided.

e Procedure:

o Baseline: Blood is sampled before feeding, 3 hours after feeding, and then every 2 hours
for a total of 10 hours. A final sample is taken at 21 hours. This establishes the baseline
oral carbohydrate tolerance curve.

o Treatment: Calcium mesoxalate is administered orally at a dose of 100 mg/kg twice a day
(9 a.m. and 8 p.m.) for several consecutive days, until a reduction or disappearance of
glycosuria is observed. The oral carbohydrate tolerance test is then repeated.

o Post-Treatment: The administration of calcium mesoxalate is discontinued, and a final oral
carbohydrate tolerance test is performed to observe any reversal of the effect.

2. Intravenous Glucose Tolerance Test (IVGTT)

e Animal Model: Alloxan-induced diabetic dogs and rabbits.

e Pre-test Conditioning: Animals are fasted for 15 hours prior to the test.
e Procedure:

o Abaseline IVGTT is performed on the diabetic animals.
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o The animals are then treated with calcium mesoxalate.

o Asecond IVGTT is performed during the treatment period to assess changes in glucose
tolerance. The study notes that the fall of the blood sugar curve during treatment is
sharper than the pre-treatment curve.

Signaling Pathways

The signaling pathways through which calcium mesoxalate trihydrate exerts its biological
effects, particularly on B-cell proliferation and insulin signaling, are not elucidated in the current
body of scientific literature. Further research is required to identify the molecular targets and
downstream signaling cascades involved in its mechanism of action.

Visualizations

As no specific signaling pathways or detailed experimental workflows for calcium mesoxalate
trihydrate are described in the literature, a definitive diagram cannot be provided. However, a
conceptual workflow for the investigation of its anti-diabetic properties can be visualized as
follows:
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Caption: Conceptual workflow for evaluating the anti-diabetic activity of Calcium Mesoxalate
Trihydrate.
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Conclusion and Future Directions

Calcium mesoxalate trihydrate presents as a molecule with interesting, yet underexplored,
biological activities. The existing literature points to its potential in modulating immune
responses and glucose metabolism. However, there is a significant gap in the understanding of
its fundamental properties and mechanisms of action.

To advance the study of this compound, future research should prioritize:

Development and publication of a standardized synthesis protocol.

Comprehensive characterization of its physicochemical properties.

Detailed investigation into the molecular mechanisms and signaling pathways underlying its
effects on B cells and in diabetes.

Elucidation of its pharmacokinetic and pharmacodynamic profiles.

Addressing these knowledge gaps is crucial for determining the therapeutic potential of
calcium mesoxalate trihydrate and guiding future drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mesoxalate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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